Cas no 2172009-23-1 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid
• CAS No: 2172009-23-1
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6475388
• PubChem ID: 165512837
• Update Time: 2025-05-20

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid
• 2172009-23-1
• 2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}oxy)-3-methoxypropanoic acid
• EN300-1543915

• Inchi： 1S/C25H28N2O7/c1-32-15-21(22(28)29)34-27-23(30)25(12-6-7-13-25)26-24(31)33-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21H,6-7,12-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： IAMJBJBWNKWUBR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NOC(C(=O)O)COC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid

Comprehensive Analysis of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid (CAS No. 2172009-23-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid (CAS No. 2172009-23-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability.

The compound's unique structure, featuring a cyclopentylformamido moiety and a 3-methoxypropanoic acid tail, enables it to act as a linker or spacer in bioconjugation strategies. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine, the demand for precise and efficient conjugation tools like 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid has surged, as evidenced by frequent searches for "Fmoc-protected linkers" and "peptide synthesis reagents" in scientific databases.

One of the most discussed applications of this compound is its role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug development. PROTACs leverage bifunctional molecules to degrade target proteins, and the Fmoc group in 2172009-23-1 provides stability during synthesis. This aligns with the growing interest in "protein degradation therapies" and "next-generation drug modalities," which are trending topics in both academic and industrial research.

From a synthetic chemistry perspective, the compound's methoxypropanoic acid segment offers solubility advantages, making it suitable for aqueous reaction conditions. This property is critical for researchers working on "water-compatible coupling reagents" or "green chemistry approaches," which are frequently searched terms in the context of sustainable synthesis. Additionally, the cyclopentyl ring enhances steric control, a feature highly valued in asymmetric synthesis and catalyst design.

Quality control and analytical characterization of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid are essential for ensuring its performance in downstream applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed. The compound's CAS No. 2172009-23-1 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance, a point of emphasis for laboratories adhering to Good Manufacturing Practices (GMP).

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)-3-methoxypropanoic acid represents a multifaceted tool in modern chemical research. Its applications span from peptide synthesis to innovative therapeutic strategies, reflecting the compound's adaptability to current scientific trends. As the demand for precision in drug development grows, this molecule is poised to remain a cornerstone in the toolkit of chemists and pharmacologists alike.